9,10-Anthracenedione, 1,4-bis((2-(dimethylamino)ethyl)amino)-5,8-dihydroxy-

• CAS No.: 70476-63-0
• Product Name: 9,10-Anthracenedione, 1,4-bis((2-(dimethylamino)ethyl)amino)-5,8-dihydroxy-
• Molecular Formula: C22H28N4O4
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 1,4-bis[2-(dimethylamino)ethylamino]-5,8-dihydroxyanthracene-9,10-dione
• Standard InChI: InChI=1S/C22H28N4O4/c1-25(2)11-9-23-13-5-6-14(24-10-12-26(3)4)18-17(13)21(29)19-15(27)7-8-16(28)20(19)22(18)30/h5-8,23-24,27-28H,9-12H2,1-4H3
• Standard InChIKey: DBAMBJQJKDHEQX-UHFFFAOYSA-N
• SMILES: CN(C)CCNC1=C2C(=C(C=C1)NCCN(C)C)C(=O)C3=C(C=CC(=C3C2=O)O)O
• Canonical SMILES: CN(C)CCNC1=C2C(=C(C=C1)NCCN(C)C)C(=O)C3=C(C=CC(=C3C2=O)O)O
• Appearance: Solid powder
• Description: AQ4 is a topoisomerase II inhibitor and DNA intercalator.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AQ4; AQ-4; AQ 4
• Reference: 1: Wang Y, Li X, Li Z, Zhang Y, Wang D. YiQiFuMai injection for chronic heart failure: Protocol for a systematic review and meta-analysis. Medicine (Baltimore). 2018 Feb;97(8):e9957. doi: 10.1097/MD.0000000000009957. Review. PubMed PMID: 29465586; PubMed Central PMCID: PMC5842014.; 2: Oreja-Guevara C, Gómez-Pinedo U, García-López J, Sánchez-Sánchez R, Valverde-Moyano R, Rabano-Gutierrez A, Matías-Guiu JA, González-Suárez I, Matías-Guiu J. Inhibition of neurogenesis in a case of Marburg variant multiple sclerosis. Mult Scler Relat Disord. 2017 Nov;18:71-76. doi: 10.1016/j.msard.2017.09.024. Epub 2017 Sep 22. PubMed PMID: 29141824.; 3: De la Garza Ramos R, Haranhalli N, Kobets AJ, Nakhla J, Brook AL, Yassari R, Flamm ES, Altschul DJ. The Effect of July Admission on Inpatient Morbidity, Mortality, and Discharge Disposition After Endovascular Coiling in Subarachnoid Hemorrhage. World Neurosurg. 2018 Jan;109:e170-e174. doi: 10.1016/j.wneu.2017.09.126. Epub 2017 Sep 27. PubMed PMID: 28962954.; 4: Heerkens YF, de Weerd M, Huber M, de Brouwer CPM, van der Veen S, Perenboom RJM, van Gool CH, Ten Napel H, van Bon-Martens M, Stallinga HA, van Meeteren NLU. Reconsideration ICF scheme. Disabil Rehabil. 2018 Jan;40(1):121-122. doi: 10.1080/09638288.2017.1378390. Epub 2017 Sep 13. PubMed PMID: 28903603.; 5: Zhang D, Zheng A, Li J, Wu M, Wu L, Wei Z, Liao N, Zhang X, Cai Z, Yang H, Liu G, Liu X, Liu J. Smart Cu(II)-aptamer complexes based gold nanoplatform for tumor micro-environment triggered programmable intracellular prodrug release, photodynamic treatment and aggregation induced photothermal therapy of hepatocellular carcinoma. Theranostics. 2017 Jan 1;7(1):164-179. doi: 10.7150/thno.17099. eCollection 2017. PubMed PMID: 28042325; PubMed Central PMCID: PMC5196894.; 6: Hong CS, Ho W, Piazza MG, Ray-Chaudhury A, Zhuang Z, Heiss JD. Characterization of the blood brain barrier in pediatric central nervous system neoplasms. J Interdiscip Histopathol. 2016;4(2):29-33. PubMed PMID: 27917302; PubMed Central PMCID: PMC5132180.; 7: Daoudi S, Bouzar M. Neuromyelitis optica spectrum disorders in Algeria: A preliminary study in the region of Tizi Ouzou. Mult Scler Relat Disord. 2016 Mar;6:37-40. doi: 10.1016/j.msard.2015.12.005. Epub 2015 Dec 17. PubMed PMID: 27063620.; 8: Dai YB, Wu WF, Huang B, Miao YF, Nadarshina S, Warner M, Gustafsson JÅ. Liver X receptors regulate cerebrospinal fluid production. Mol Psychiatry. 2016 Jun;21(6):844-56. doi: 10.1038/mp.2015.133. Epub 2015 Sep 1. PubMed PMID: 26324101.; 9: Titulaer MJ, Höftberger R, Iizuka T, Leypoldt F, McCracken L, Cellucci T, Benson LA, Shu H, Irioka T, Hirano M, Singh G, Cobo Calvo A, Kaida K, Morales PS, Wirtz PW, Yamamoto T, Reindl M, Rosenfeld MR, Graus F, Saiz A, Dalmau J. Overlapping demyelinating syndromes and anti–N-methyl-D-aspartate receptor encephalitis. Ann Neurol. 2014 Mar;75(3):411-28. PubMed PMID: 24700511; PubMed Central PMCID: PMC4016175.; 10: Qureshi A, Itankar Y, Ojha R, Mandal M, Khardenavis A, Kapley A, Purohit HJ. Genome Sequence of Lactobacillus plantarum EGD-AQ4, Isolated from Fermented Product of Northeast India. Genome Announc. 2014 Jan 9;2(1). pii: e01122-13. doi: 10.1128/genomeA.01122-13. PubMed PMID: 24407637; PubMed Central PMCID: PMC3886950.; 11: Hacohen Y, Absoud M, Woodhall M, Cummins C, De Goede CG, Hemingway C, Jardine PE, Kneen R, Pike MG, Whitehouse WP, Wassmer E, Waters P, Vincent A, Lim M; UK & Ireland Childhood CNS Inflammatory Demyelination Working Group. Autoantibody biomarkers in childhood-acquired demyelinating syndromes: results from a national surveillance cohort. J Neurol Neurosurg Psychiatry. 2014 Apr;85(4):456-61. doi: 10.1136/jnnp-2013-306411. Epub 2013 Oct 16. PubMed PMID: 24133290.; 12: Nduom EK, Yang C, Merrill MJ, Zhuang Z, Lonser RR. Characterization of the blood-brain barrier of metastatic and primary malignant neoplasms. J Neurosurg. 2013 Aug;119(2):427-33. doi: 10.3171/2013.3.JNS122226. Epub 2013 Apr 26. PubMed PMID: 23621605; PubMed Central PMCID: PMC4746720.; 13: Talley Watts L, Sprague S, Zheng W, Garling RJ, Jimenez D, Digicaylioglu M, Lechleiter J. Purinergic 2Y1 receptor stimulation decreases cerebral edema and reactive gliosis in a traumatic brain injury model. J Neurotrauma. 2013 Jan 1;30(1):55-66. doi: 10.1089/neu.2012.2488. PubMed PMID: 23046422.; 14: Makhoul M, Dewispelaere R, Relvas LJ, Elmaleh V, Caspers L, Bruyns C, Willermain F. Characterization of retinal expression of vascular cell adhesion molecule (VCAM-1) during experimental autoimmune uveitis. Exp Eye Res. 2012 Aug;101:27-35. doi: 10.1016/j.exer.2012.05.012. Epub 2012 Jun 26. PubMed PMID: 22749846.; 15: Wang B, Jia JL, Wang XQ, Wang ZY, Yang BH, Li XD, Zhu XP. Molecular characterization of two recombinant potato virus Y isolates from China. Arch Virol. 2012 Feb;157(2):401-3. doi: 10.1007/s00705-011-1182-x. Epub 2011 Dec 3. PubMed PMID: 22139355.; 16: Lapar DJ, Bhamidipati CM, Upchurch GR Jr, Kern JA, Kron IL, Cherry KJ, Ailawadi G. Time of year does not influence mortality for vascular operations at academic centers. J Vasc Surg. 2011 Aug;54(2):546-53. doi: 10.1016/j.jvs.2011.01.042. Epub 2011 Apr 30. PubMed PMID: 21531532; PubMed Central PMCID: PMC3150426.; 17: Nishida CR, Lee M, de Montellano PR. Efficient hypoxic activation of the anticancer agent AQ4N by CYP2S1 and CYP2W1. Mol Pharmacol. 2010 Sep;78(3):497-502. doi: 10.1124/mol.110.065045. Epub 2010 Jun 21. PubMed PMID: 20566689; PubMed Central PMCID: PMC2939484.; 18: Williams KJ, Albertella MR, Fitzpatrick B, Loadman PM, Shnyder SD, Chinje EC, Telfer BA, Dunk CR, Harris PA, Stratford IJ. In vivo activation of the hypoxia-targeted cytotoxin AQ4N in human tumor xenografts. Mol Cancer Ther. 2009 Dec;8(12):3266-75. doi: 10.1158/1535-7163.MCT-09-0396. PubMed PMID: 19996276.; 19: Sabater L, Giralt A, Boronat A, Hankiewicz K, Blanco Y, Llufriu S, Alberch J, Graus F, Saiz A. Cytotoxic effect of neuromyelitis optica antibody (NMO-IgG) to astrocytes: an in vitro study. J Neuroimmunol. 2009 Oct 30;215(1-2):31-5. doi: 10.1016/j.jneuroim.2009.07.014. Epub 2009 Aug 19. PubMed PMID: 19695715.; 20: Mehibel M, Singh S, Chinje EC, Cowen RL, Stratford IJ. Effects of cytokine-induced macrophages on the response of tumor cells to banoxantrone (AQ4N). Mol Cancer Ther. 2009 May;8(5):1261-9. doi: 10.1158/1535-7163.MCT-08-0927. Epub 2009 May 12. PubMed PMID: 19435866.
• PubChem Compound: 135468
• Last Modified: Nov 11 2021